Cas no 2219375-55-8 (6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid)

• Product Name: 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• CAS No: 2219375-55-8
• MF: C₁₂H₉F₃N₂O₄
• MW: 302.206073522568
• CID: 5264212
• PubChem ID: 137952328
• Update Time: 2025-06-26

6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-1-[4-(trifluoromethoxy)phenyl]-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

• Inchi： 1S/C12H9F3N2O4/c13-12(14,15)21-8-3-1-7(2-4-8)17-10(18)6-5-9(16-17)11(19)20/h1-4H,5-6H2,(H,19,20)
• InChI Key： RAXOVPBVUSIUDZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(C2=CC=C(OC(F)(F)F)C=C2)C(=O)CC1

Additional information on 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

Introduction to 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid (CAS No. 2219375-55-8)

6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid, identified by its CAS number 2219375-55-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the tetrahydropyridazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a trifluoromethoxy substituent on the phenyl ring and the carboxylic acid functionality at the 3-position contribute to its unique chemical properties and potential pharmacological applications.

The trifluoromethoxy group is a key feature in this compound, as it introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This group is widely used in drug design due to its ability to enhance metabolic stability and binding interactions with biological targets. In contrast, the tetrahydropyridazine core is known for its role in various bioactive molecules, including those with anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the importance of tetrahydropyridazine derivatives in the development of novel therapeutic agents. The structural motif is particularly valuable for its ability to interact with enzymes and receptors in a manner that can lead to potent biological effects. For instance, derivatives of tetrahydropyridazine have been explored for their potential in inhibiting kinases and other enzymes involved in signal transduction pathways relevant to diseases such as cancer and neurodegenerative disorders.

The carboxylic acid functionality at the 3-position of 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid provides a site for further chemical modification, allowing for the synthesis of analogs with tailored properties. This versatility makes the compound a valuable scaffold for medicinal chemists seeking to develop new drugs. The carboxylic acid group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets and improving drug-like properties.

In terms of synthetic chemistry, 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid can be synthesized through multi-step organic reactions involving cyclization and functional group transformations. The introduction of the trifluoromethoxy group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The synthesis of the tetrahydropyridazine core often involves condensation reactions followed by reduction steps to achieve the desired ring structure.

From a pharmacological perspective, 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid has shown promise in preclinical studies as a potential lead compound for treating various diseases. Its structural features suggest that it may interact with targets involved in inflammation and pain signaling. Additionally, the presence of the trifluoromethoxy group could enhance its bioavailability and reduce susceptibility to metabolic degradation.

One area of active research is the exploration of tetrahydropyridazine derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The unique structural features of 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid make it a promising candidate for this purpose.

Another line of investigation involves using computational methods to predict the binding interactions of this compound with biological targets. Molecular docking studies can provide insights into how the molecule might interact with proteins or enzymes at an atomic level. These studies are crucial for understanding the mechanism of action and optimizing the compound's pharmacological properties.

The potential applications of 6-oxo-1-4-(trifluoromethoxy)phenyl-1,4,5,6-tetrahydropyridazine-3-carboxylic acid extend beyond oncology. Researchers are also exploring its use in treating neurological disorders where modulation of neurotransmitter systems is required. The ability of tetrahydropyridazine derivatives to cross the blood-brain barrier makes them particularly attractive for developing treatments targeting central nervous system disorders.

In conclusion,6 oxo 14 trifluoromethoxy phenyl 14 15 16 tetrahydrop yridazine 35 carbox ylic acid (CAS No. 2219375 55 8) is a versatile compound with significant potential in pharmaceutical research Its unique structural features including the trifluorometh oxy group and tetrahydrop yridazine core make it an attractive scaffold for developing novel therapeutic agents Further studies are warranted to fully explore its pharmacological properties and potential clinical applications。